2-(7-Amino-[1,2,4]triazolo[1,5-a]pyridin-2-yl)-phenol

• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 2-(7-amino-[1,2,4]triazolo[1,5-a]pyridin-2-yl)phenol
• InChI: InChI=1S/C12H10N4O/c13-8-5-6-16-11(7-8)14-12(15-16)9-3-1-2-4-10(9)17/h1-7,17H,13H2
• InChI Key: ZNFIYSZYTAYNPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN3C=CC(=CC3=N2)N)O

Description

2-(7-Amino-[1,2,4]triazolo[1,5-a]pyridin-2-yl)-phenol is a useful research compound. Its molecular formula is C12H10N4O and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-(2-methoxy-phenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-ylamine (2.3 g, 9.6 mmol) (Example 102, step c) in DCM (60 ml) was added a solution of BBr3 (1 M in DCM, 28.7 ml, 28.7 mmol). The mixture was allowed to warm up to 25° C. and stirring was continued for 2 h. Volatiles were removed under reduced pressure and the crude residue was extracted with DCM and washed with aq. NaHCO3 solution. The organic layer was washed with brine, dried over Na2SO4 and concentrated to get the crude product which was washed with 10% DCM in hexane to afford the title compound as off-white solid (1.3 g, 60%). LC-MS: m/z=227.4 [M+H]+.